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Compound of Interest

Compound Name: L-Alaninol-d3

Cat. No.: B580260

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the commercial availability,
synthesis, and applications of L-Alaninol-d3, a deuterated analog of L-Alaninol. This document
is intended for researchers, scientists, and drug development professionals who utilize stable
isotope-labeled compounds as internal standards in quantitative analysis or as tracers in
metabolic studies.

Introduction to L-Alaninol-d3

L-Alaninol-d3, with the chemical name (S)-2-Amino-1-propanol-d3, is a stable isotope-labeled
version of L-Alaninol where three hydrogen atoms on the methyl group have been replaced
with deuterium. This isotopic substitution results in a mass shift of +3 atomic mass units,
making it an ideal internal standard for mass spectrometry-based quantification of L-Alaninol
and related compounds. Its physicochemical properties are nearly identical to the unlabeled
analog, ensuring similar behavior during sample preparation and chromatographic separation.

Commercial Availability and Suppliers

L-Alaninol-d3 is commercially available from specialized chemical suppliers. The primary
suppliers identified are MedChemExpress and Medical Isotopes, Inc. While a comprehensive
price list is not publicly available and is subject to quotation, details for procurement can be
found on their respective websites.
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For the necessary precursor, L-Alanine-d3, a key starting material for the synthesis of L-
Alaninol-d3, Sigma-Aldrich is a known supplier.

Table 1: Key Suppliers and Related Compounds

Compound Supplier CAS Number Notes
Primary supplier of the
L-Alaninol-d3 MedChemExpress 352438-84-7 deuterated standard.
[1][2]
Supplier of stable
L-Alaninol-d3 Medical Isotopes, Inc. 352438-84-7 isotope-labeled
compounds.
Supplier of the
L-Alanine-d3 Sigma-Aldrich 63546-27-0 deuterated precursor
for synthesis.
, Supplier of the non-
L-Alaninol LKT Labs 2749-11-3
deuterated analog.
) Supplier of the non-
L-Alaninol Carl Roth 2749-11-3
deuterated analog.
) ) Supplier of the non-
L-Alaninol Biosynth 2749-11-3

deuterated analog.

Table 2: Physicochemical Properties of L-Alaninol-d3
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Property Value
Chemical Formula CsHeD3NO
Molecular Weight 78.13

CAS Number 352438-84-7
Appearance Liquid

Pure form: -20°C for 3 years. In solvent: -80°C
Storage
for 6 months.

MedChemExpress offers L-Alaninol-d3 with high purity and isotopic enrichment, suitable for
use in sensitive analytical applications.[1][2] While specific batch-to-batch data should be
obtained from the supplier's certificate of analysis, their stable isotope-labeled compounds
generally have an isotopic enrichment of over 98% and a chemical purity of over 98%.[3]

Synthesis of L-Alaninol-d3

While a specific, validated protocol for the synthesis of L-Alaninol-d3 is not readily available in
the public domain, a general and robust method can be adapted from the well-established
synthesis of its non-deuterated analog, L-Alaninol. The most common and industrially viable
method involves the reduction of the corresponding L-Alanine ester.

The proposed synthetic route for L-Alaninol-d3 starts with the esterification of commercially
available L-Alanine-d3, followed by reduction of the resulting ester.

Experimental Protocol: Synthesis of L-Alaninol-d3

Materials:

L-Alanine-d3

Anhydrous Ethanol

Thionyl chloride (SOCI2) or another suitable esterification reagent

Sodium borohydride (NaBHa4) or Lithium aluminum hydride (LiAlHa4)
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Anhydrous solvent (e.g., Tetrahydrofuran (THF), Diethyl ether)
Deionized water
Organic solvents for extraction (e.g., Ethyl acetate)

Drying agent (e.g., Anhydrous sodium sulfate or magnesium sulfate)

Procedure:

o Esterification of L-Alanine-d3:

Suspend L-Alanine-d3 in anhydrous ethanol.
Cool the mixture in an ice bath.
Slowly add thionyl chloride dropwise while stirring.

After the addition is complete, allow the reaction to warm to room temperature and then
reflux until the reaction is complete (monitored by TLC).

Remove the solvent under reduced pressure to obtain the crude L-Alanine-d3 ethyl ester
hydrochloride.

Reduction of L-Alanine-d3 Ethyl Ester:

Using Sodium Borohydride: A patent for the production of L-alaninol describes the
dropwise addition of an L-alanine ester inorganic acid salt to a large excess of an agueous
NaBH4 solution at 10-40°C.[4]

Using Lithium Aluminum Hydride (LiAlH4): A reported procedure for the reduction of L-
alanine involves suspending LiAlHa4 in dry THF under an inert atmosphere and adding
solid L-alanine in portions.[5] A similar procedure can be used for the ester.

After the reduction is complete, the reaction is carefully quenched. For LiAlHa4, this is
typically done by the sequential addition of water and a sodium hydroxide solution.

The resulting salts are filtered off, and the filtrate is extracted with an organic solvent.
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o The combined organic extracts are dried over an anhydrous drying agent.

o The solvent is removed under reduced pressure, and the crude L-Alaninol-d3 can be
purified by vacuum distillation.

Synthesis of L-Alaninol-d3

Ethanol, SOCI2 NaBH4 or LiAIH4
L-Alanine-d3 Esterification L-Alanine-d3 Ethyl Ester Reduction L-Alaninol-d3

Click to download full resolution via product page

Caption: Synthetic pathway for L-Alaninol-d3 from L-Alanine-d3.

Applications in Drug Development and Research

The primary application of L-Alaninol-d3 is as an internal standard for the quantitative analysis
of L-Alaninol or other structurally related compounds in complex biological matrices by liquid
chromatography-tandem mass spectrometry (LC-MS/MS).[2] The use of a stable isotope-
labeled internal standard is considered the gold standard in quantitative mass spectrometry as
it effectively compensates for variations in sample preparation, chromatographic retention, and
ionization efficiency, thereby improving the accuracy and precision of the analytical method.

Experimental Protocol: Use of L-Alaninol-d3 as an
Internal Standard in LC-MS/MS

Objective: To quantify the concentration of an analyte (e.g., L-Alaninol) in a biological sample
(e.g., plasma) using L-Alaninol-d3 as an internal standard.

Materials:
» Biological sample (e.g., plasma)

¢ L-Alaninol-d3 internal standard stock solution of a known concentration
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e Analyte stock solution for calibration curve

» Protein precipitation solvent (e.g., acetonitrile or methanol)
e LC-MS/MS system

Procedure:

e Sample Preparation:

o To a known volume of the biological sample, add a precise volume of the L-Alaninol-d3
internal standard stock solution.

o Add a protein precipitation solvent to the sample, vortex, and centrifuge to pellet the
precipitated proteins.

o Transfer the supernatant to a clean vial for LC-MS/MS analysis.
» Calibration Curve Preparation:

o Prepare a series of calibration standards by spiking a blank matrix (e.g., charcoal-stripped
plasma) with known concentrations of the analyte.

o Add the same precise volume of the L-Alaninol-d3 internal standard stock solution to
each calibration standard.

o Process the calibration standards in the same manner as the unknown samples.
e LC-MS/MS Analysis:
o Inject the prepared samples and calibration standards onto the LC-MS/MS system.

o Develop a multiple reaction monitoring (MRM) method to monitor at least one specific
precursor-to-product ion transition for both the analyte and L-Alaninol-d3.

o Data Analysis:
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o Calculate the peak area ratio of the analyte to the L-Alaninol-d3 internal standard for
each sample and calibration standard.

o Construct a calibration curve by plotting the peak area ratio versus the analyte
concentration for the calibration standards.

o Determine the concentration of the analyte in the unknown samples by interpolating their
peak area ratios from the calibration curve.

© 2025 BenchChem. All rights reserved. 7/11 Tech Support


https://www.benchchem.com/product/b580260?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b580260?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

LC-MS/MS Internal Standard Workflow
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Caption: Workflow for using L-Alaninol-d3 as an internal standard.
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Signaling Pathways and Logical Relationships

While L-Alaninol itself is primarily used as a chiral building block in the synthesis of more
complex molecules, its deuterated form, L-Alaninol-d3, plays a crucial logical role in ensuring
the accuracy of quantitative bioanalytical methods. The relationship between the analyte and
the internal standard is fundamental to achieving reliable results.

Logical Relationship in Quantitative Analysis

L-Alaninol-d3 (IS)

Analytical Process
(Extraction, Chromatography, lonization)

L
|
|

Peak Area Ratio
(Analyte / IS)

Accurate Quantification

Click to download full resolution via product page

Caption: The role of L-Alaninol-d3 in mitigating analytical variability.

Conclusion

L-Alaninol-d3 is a readily available and essential tool for researchers and scientists in the field
of drug development and clinical analysis. Its use as an internal standard in LC-MS/MS assays
provides a robust method for the accurate quantification of L-Alaninol and related analytes in
complex biological matrices. This guide provides a foundational understanding of its
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commercial availability, synthesis, and a practical workflow for its application. For specific
pricing and technical datasheets, it is recommended to contact the suppliers directly.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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